Cas no 91330-41-5 (4,7-Phenanthroline-5,6-diol)

• Product name: 4,7-Phenanthroline-5,6-diol
• CAS No: 91330-41-5
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 1963045
• PubChem ID: 135417467

4,7-Phenanthroline-5,6-diol Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline-5,6-diol
• 6-hydroxy-7H-4,7-phenanthrolin-5-one
• SCHEMBL3241364
• AC1LHMU3
• DTXSID90357030
• Oprea1_332612
• Oprea1_512188
• 91330-41-5

• Inchi： InChI=1S/C12H8N2O2/c15-11-9-7(3-1-5-13-9)8-4-2-6-14-10(8)12(11)16/h1-6,15-16H
• InChI Key： FMUJHFOHFPGAFH-UHFFFAOYSA-N
• SMILES： C1=CC2=C3C=CC=NC3=C(C(=C2N=C1)O)O

Computed Properties

• Exact Mass: 212.058577502Da
• Monoisotopic Mass: 212.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų
• XLogP3: 1.7